(E)-2-cyano-3-[1-(2,4-dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-N-(2-fluorophenyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-[1-(2,4-dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-N-(2-fluorophenyl)prop-2-enamide
• InChI: InChI=1S/C24H22FN3O/c1-15-9-10-23(16(2)11-15)28-17(3)12-19(18(28)4)13-20(14-26)24(29)27-22-8-6-5-7-21(22)25/h5-13H,1-4H3,(H,27,29)/b20-13+
• InChI Key: MNYKPIKCHXVBDB-DEDYPNTBSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=CC(=C2C)C=C(C#N)C(=O)NC3=CC=CC=C3F)C)C
• Isomeric SMILES: CC1=CC(=C(C=C1)N2C(=CC(=C2C)/C=C(\C#N)/C(=O)NC3=CC=CC=C3F)C)C
• Molecular Formula: C24H22FN3O
• Molecular Weight: 387.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrole ring, for example, would contribute to the compound’s aromaticity, which could affect its chemical reactivity and physical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the cyano and amide groups could make the compound soluble in polar solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Proper safety measures should be taken when handling this compound.

Future Directions

Future research could focus on exploring the potential applications of this compound, such as its use in pharmaceuticals or materials science. Further studies could also investigate its physical and chemical properties in more detail.